- Method for preparing levetiracetam, China, , ,
Cas no 91462-82-7 ((S)-Ethyl 2-aminobutanoate hydrochloride)
(S)-Ethyl 2-aminobutanoate hydrochloride is a chiral ester derivative of 2-aminobutyric acid, widely used as a key intermediate in organic synthesis and pharmaceutical research. This compound features an ethyl ester group and a primary amine functionality, protected as its hydrochloride salt to enhance stability and handling. Its stereochemical purity (S-configuration) makes it valuable for asymmetric synthesis, particularly in the production of enantiomerically pure pharmaceuticals, agrochemicals, and fine chemicals. The hydrochloride salt form improves solubility in polar solvents, facilitating reactions in aqueous or mixed solvent systems. Due to its structural versatility, it serves as a building block for peptidomimetics, bioactive molecules, and chiral auxiliaries. Its high purity and well-defined stereochemistry ensure reproducibility in synthetic applications.
91462-82-7 structure
Product Name:(S)-Ethyl 2-aminobutanoate hydrochloride
CAS No:91462-82-7
MF:C6H14ClNO2
MW:167.633861064911
MDL:MFCD11848830
CID:2736926
PubChem ID:12844024
Update Time:2025-07-02
(S)-Ethyl 2-aminobutanoate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-Ethyl 2-aminobutanoate hydrochloride
- (S)-2-AMINOBUTYRIC ACID ETHYL ESTER HYDROCHLORIDE
- Butanoic acid, 2-amino-, ethyl ester, hydrochloride, (2S)- (9CI)
- Butanoic acid, 2-amino-, ethyl ester, hydrochloride, (S)- (ZCI)
- (S)-2-Aminobutanoic acid ethyl ester hydrochloride
- DB-146162
- (S)-2-Amino-butyric acid ethyl ester hydrochloride
- MFCD11848830
- AKOS015932753
- ethyl (2S)-2-aminobutanoate;hydrochloride
- (S)-ETHYL 2-AMINOBUTANOATE HCL
- SCHEMBL3188318
- (S)-Ethyl 2-aminobutanoate hydrochloride (H-Abu-OEt.HCl)
- (S)-Ethyl2-aminobutanoatehydrochloride
- CS-0162057
- ETHYL (2S)-2-AMINOBUTANOATE HYDROCHLORIDE
- Butanoic acid, 2-amino-, ethyl ester, hydrochloride, (2S)-
- SWNBPYRQCHSZSE-JEDNCBNOSA-N
- EN300-7360285
- DS-12354
- (S)-2-Aminobutyric acid ethyl ester HCl
- 91462-82-7
-
- MDL： MFCD11848830
- Inchi： 1S/C6H13NO2.ClH/c1-3-5(7)6(8)9-4-2;/h5H,3-4,7H2,1-2H3;1H/t5-;/m0./s1
- InChI Key： SWNBPYRQCHSZSE-JEDNCBNOSA-N
- SMILES： C(=O)(OCC)[C@@H](N)CC.Cl
Computed Properties
- Exact Mass: 167.0713064g/mol
- Monoisotopic Mass: 167.0713064g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 93.1
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3Ų
(S)-Ethyl 2-aminobutanoate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FB785-1g |
(S)-Ethyl 2-aminobutanoate hydrochloride |
91462-82-7 | 97% | 1g |
388.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FB785-50mg |
(S)-Ethyl 2-aminobutanoate hydrochloride |
91462-82-7 | 97% | 50mg |
55.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FB785-250mg |
(S)-Ethyl 2-aminobutanoate hydrochloride |
91462-82-7 | 97% | 250mg |
329CNY | 2021-05-08 | |
| Chemenu | CM255744-5g |
(S)-Ethyl 2-aminobutanoate hydrochloride |
91462-82-7 | 97% | 5g |
$239 | 2021-06-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FB785-200mg |
(S)-Ethyl 2-aminobutanoate hydrochloride |
91462-82-7 | 97% | 200mg |
109.0CNY | 2021-07-13 | |
| abcr | AB505313-250 mg |
(S)-Ethyl 2-aminobutanoate hydrochloride (H-Abu-OEt.HCl); . |
91462-82-7 | 250mg |
€83.40 | 2023-06-15 | ||
| abcr | AB505313-1 g |
(S)-Ethyl 2-aminobutanoate hydrochloride (H-Abu-OEt.HCl); . |
91462-82-7 | 1g |
€113.20 | 2023-06-15 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S26060-1g |
(S)-Ethyl 2-aminobutanoate hydrochloride |
91462-82-7 | 1g |
¥476.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S26060-250mg |
(S)-Ethyl 2-aminobutanoate hydrochloride |
91462-82-7 | 250mg |
¥196.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S26060-5g |
(S)-Ethyl 2-aminobutanoate hydrochloride |
91462-82-7 | 5g |
¥1676.0 | 2021-09-07 |
(S)-Ethyl 2-aminobutanoate hydrochloride Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Formic acid Catalysts: Nickel Solvents: Methanol ; 24 h, rt
Reference
Production Method 2
Reaction Conditions
Reference
- Asymmetric induction under two-phase conditions. II. Synthesis of optically active amino acids by alkylation of Schiff base, Beijing Shifan Daxue Xuebao, 1989, (2), 63-7
Production Method 3
Reaction Conditions
1.1 Reagents: Thionyl chloride ; 1 - 1.5 h, 0 - 7 °C; 15 h, rt
2.1 Reagents: L-Malic acid Solvents: Ethanol ; rt → 80 °C; 2 h, 80 °C
2.2 Reagents: Ammonia Solvents: Ethyl acetate ; 2 h
3.1 Reagents: Hydrochloric acid Solvents: Ethanol
2.1 Reagents: L-Malic acid Solvents: Ethanol ; rt → 80 °C; 2 h, 80 °C
2.2 Reagents: Ammonia Solvents: Ethyl acetate ; 2 h
3.1 Reagents: Hydrochloric acid Solvents: Ethanol
Reference
- New method for preparing (S)-(+)-2-aminobutyrate hydrochloride as levetiracetam intermediate by optical resolution of DL-2-aminobutyrate, China, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Thionyl bromide ; 0 °C; 24 h, 20 °C
2.1 Reagents: Thionyl bromide Catalysts: Dimethylformamide Solvents: Acetonitrile ; rt → 50 °C; 24 h, 50 °C
3.1 Reagents: Formic acid Catalysts: Nickel Solvents: Methanol ; 24 h, rt
2.1 Reagents: Thionyl bromide Catalysts: Dimethylformamide Solvents: Acetonitrile ; rt → 50 °C; 24 h, 50 °C
3.1 Reagents: Formic acid Catalysts: Nickel Solvents: Methanol ; 24 h, rt
Reference
- Method for preparing levetiracetam, China, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane
Reference
- Cyclic phosphoramidates as prodrugs of 2'-C-methylcytidine, European Journal of Medicinal Chemistry, 2009, 44(9), 3765-3770
Production Method 6
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol
Reference
- New method for preparing (S)-(+)-2-aminobutyrate hydrochloride as levetiracetam intermediate by optical resolution of DL-2-aminobutyrate, China, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: L-Malic acid Solvents: Ethanol ; rt → 80 °C; 2 h, 80 °C
1.2 Reagents: Ammonia Solvents: Ethyl acetate ; 2 h
2.1 Reagents: Hydrochloric acid Solvents: Ethanol
1.2 Reagents: Ammonia Solvents: Ethyl acetate ; 2 h
2.1 Reagents: Hydrochloric acid Solvents: Ethanol
Reference
- New method for preparing (S)-(+)-2-aminobutyrate hydrochloride as levetiracetam intermediate by optical resolution of DL-2-aminobutyrate, China, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Triethylamine , 4-(Dimethylamino)pyridine Solvents: Dichloromethane
2.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane
2.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane
Reference
- Cyclic phosphoramidates as prodrugs of 2'-C-methylcytidine, European Journal of Medicinal Chemistry, 2009, 44(9), 3765-3770
Production Method 9
Reaction Conditions
1.1 Reagents: Thionyl bromide Catalysts: Dimethylformamide Solvents: Acetonitrile ; rt → 50 °C; 24 h, 50 °C
2.1 Reagents: Formic acid Catalysts: Nickel Solvents: Methanol ; 24 h, rt
2.1 Reagents: Formic acid Catalysts: Nickel Solvents: Methanol ; 24 h, rt
Reference
- Method for preparing levetiracetam, China, , ,
(S)-Ethyl 2-aminobutanoate hydrochloride Raw materials
- H-DL-Abu-OH
- Ethyl 2-aminobutanoate
- Butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester, (2S)-
- L-Threonine
- Butanoic acid, 2-amino-, ethyl ester, (2S)-
- Boc-L-2-aminobutanoic acid
- Ethyl (2R,3R)-2-amino-3-hydroxybutanoate;hydrochloride
(S)-Ethyl 2-aminobutanoate hydrochloride Preparation Products
(S)-Ethyl 2-aminobutanoate hydrochloride Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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